Cas no 2090468-42-9 (1H-Pyrazole-5-carboxylic acid, 1-cyclopropyl-4-[[(phenylmethoxy)carbonyl]amino]-3-(trifluoromethyl)-)

1H-Pyrazole-5-carboxylic acid, 1-cyclopropyl-4-[[(phenylmethoxy)carbonyl]amino]-3-(trifluoromethyl)-, is a specialized heterocyclic compound featuring a pyrazole core functionalized with a cyclopropyl group, a trifluoromethyl substituent, and a benzyloxycarbonyl-protected amino group. Its structural complexity makes it valuable in medicinal chemistry and agrochemical research, particularly as an intermediate in the synthesis of bioactive molecules. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the cyclopropyl moiety contributes to conformational rigidity. The protected amino group allows for further functionalization under controlled conditions. This compound is suited for applications requiring precise molecular modifications, offering synthetic flexibility and potential utility in developing pharmacologically active agents.
1H-Pyrazole-5-carboxylic acid, 1-cyclopropyl-4-[[(phenylmethoxy)carbonyl]amino]-3-(trifluoromethyl)- structure
2090468-42-9 structure
Product Name:1H-Pyrazole-5-carboxylic acid, 1-cyclopropyl-4-[[(phenylmethoxy)carbonyl]amino]-3-(trifluoromethyl)-
CAS No:2090468-42-9
MF:C16H14F3N3O4
MW:369.29527425766
CID:5267564
Update Time:2025-08-04

1H-Pyrazole-5-carboxylic acid, 1-cyclopropyl-4-[[(phenylmethoxy)carbonyl]amino]-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-5-carboxylic acid, 1-cyclopropyl-4-[[(phenylmethoxy)carbonyl]amino]-3-(trifluoromethyl)-
    • Inchi: 1S/C16H14F3N3O4/c17-16(18,19)13-11(12(14(23)24)22(21-13)10-6-7-10)20-15(25)26-8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,20,25)(H,23,24)
    • InChI Key: FFFMKIRAZXPXHZ-UHFFFAOYSA-N
    • SMILES: N1(C2CC2)C(C(O)=O)=C(NC(OCC2=CC=CC=C2)=O)C(C(F)(F)F)=N1

1H-Pyrazole-5-carboxylic acid, 1-cyclopropyl-4-[[(phenylmethoxy)carbonyl]amino]-3-(trifluoromethyl)- Pricemore >>

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1H-Pyrazole-5-carboxylic acid, 1-cyclopropyl-4-[[(phenylmethoxy)carbonyl]amino]-3-(trifluoromethyl)- Related Literature

Additional information on 1H-Pyrazole-5-carboxylic acid, 1-cyclopropyl-4-[[(phenylmethoxy)carbonyl]amino]-3-(trifluoromethyl)-

1H-Pyrazole-5-carboxylic acid, 1-cyclopropyl-4-[[(phenylmethoxy)carbonyl]amino]-3-(trifluoromethyl)- (CAS No. 2090468-42-9)

1H-Pyrazole-5-carboxylic acid, 1-cyclopropyl-4-[[(phenylmethoxy)carbonyl]amino]-3-(trifluoromethyl)- (CAS No. 2090468-42-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antimicrobial properties.

The structure of 1H-Pyrazole-5-carboxylic acid, 1-cyclopropyl-4-[[(phenylmethoxy)carbonyl]amino]-3-(trifluoromethyl)- features a pyrazole ring with a carboxylic acid group at the 5-position. The cyclopropyl and trifluoromethyl substituents at the 1- and 3-positions, respectively, contribute to its unique chemical and biological properties. The presence of the phenylmethoxy carbonyl group at the 4-position further enhances its stability and bioavailability.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that 1H-Pyrazole-5-carboxylic acid, 1-cyclopropyl-4-[[(phenylmethoxy)carbonyl]amino]-3-(trifluoromethyl)- exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, this compound has also shown significant antiviral activity. Research conducted by a team at the University of California, San Francisco, demonstrated that 1H-Pyrazole-5-carboxylic acid, 1-cyclopropyl-4-[[(phenylmethoxy)carbonyl]amino]-3-(trifluoromethyl)- effectively inhibits the replication of several RNA viruses, including influenza A virus and SARS-CoV-2. The mechanism of action involves blocking viral entry into host cells and interfering with viral RNA synthesis.

The pharmacokinetic profile of 1H-Pyrazole-5-carboxylic acid, 1-cyclopropyl-4-[[(phenylmethoxy)carbonyl]amino]-3-(trifluoromethyl)- has been extensively studied to ensure its suitability for clinical use. Preclinical trials have shown that it has good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. Furthermore, it exhibits low toxicity and minimal side effects in animal models.

Clinical trials are currently underway to evaluate the safety and efficacy of 1H-Pyrazole-5-carboxylic acid, 1-cyclopropyl-4-[[(phenylmethoxy)carbonyl]amino]-3-(trifluoromethyl)- in human subjects. Early results from Phase I trials have been promising, with no serious adverse events reported. The compound is being tested for its anti-inflammatory and antiviral properties in Phase II trials for conditions such as chronic obstructive pulmonary disease (COPD) and viral infections.

The synthesis of 1H-Pyrazole-5-carboxylic acid, 1-cyclopropyl-4-[[(phenylmethoxy)carbonyl]amino]-3-(trifluoromethyl)- involves several steps, including the formation of the pyrazole ring and the introduction of functional groups at specific positions. The process is highly optimized to ensure high yield and purity. Key intermediates in the synthesis include cyclopropylamine and trifluoroacetic acid, which are readily available from commercial sources.

In conclusion, 1H-Pyrazole-5-carboxylic acid, 1-cyclopropyl-4-[[(phenylmethoxy)carbonyl]amino]-3-(trifluoromethyl)- (CAS No. 2090468-42-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in both anti-inflammatory and antiviral therapies. Ongoing research and clinical trials will continue to elucidate its full potential in improving patient outcomes.

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